Cas no 1253905-72-4 (1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one)

• Product Name: 1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one
• CAS No: 1253905-72-4
• MF: C₁₁H₁₀F₂O
• MW: 196.193310260773
• MDL: MFCD21818302
• CID: 5638445
• PubChem ID: 79189487
• Update Time: 2025-08-05

1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-2818978
• 1253905-72-4
• AKOS017740998
• 1-(3,5-difluorophenyl)-3-methylbut-2-en-1-one
• 2-Buten-1-one, 1-(3,5-difluorophenyl)-3-methyl-
• 1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one

• MDL： MFCD21818302
• Inchi： 1S/C11H10F2O/c1-7(2)3-11(14)8-4-9(12)6-10(13)5-8/h3-6H,1-2H3
• InChI Key： LUWOMGCAFBWJJB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(/C=C(\C)/C)=O)F

Computed Properties

• Exact Mass: 196.06997126g/mol
• Monoisotopic Mass: 196.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 259.1±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one

Introduction to 1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one (CAS No: 1253905-72-4)

1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No) 1253905-72-4, is a fluorinated aromatic ketone that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and electronic properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both fluorine substituents at the 3 and 5 positions of the phenyl ring, along with a methyl-substituted but-2-en-1-one moiety, imparts distinct physicochemical characteristics that influence its reactivity, solubility, and metabolic stability.

The structural features of 1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one make it an attractive candidate for further exploration in drug discovery. The fluorine atoms not only enhance the lipophilicity of the molecule but also modulate its interaction with biological targets. Fluorine substitution is a well-documented strategy in medicinal chemistry to improve pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the methylbut-2-en-1-one group introduces a reactive α,β-unsaturated ketone system, which can participate in various chemical transformations useful for derivatization and functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the binding modes of this compound with potential biological targets. Studies suggest that the fluorinated phenyl ring may interact with hydrophobic pockets in protein receptors, while the methylbut-2-en-1-one moiety could engage in hydrogen bonding or π-stacking interactions. These insights have guided the design of analogs with enhanced binding affinity and selectivity.

In the context of pharmaceutical research, 1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one has been investigated for its potential role as an intermediate in synthesizing small-molecule inhibitors targeting various disease-related pathways. For instance, preliminary studies have explored its utility in developing kinase inhibitors, where the combination of fluorine substitution and unsaturated ketone functionality provides a favorable balance between potency and selectivity. The compound’s ability to undergo regioselective reactions also makes it a versatile building block for constructing more complex pharmacophores.

The synthesis of 1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one typically involves multi-step organic transformations, including fluorination reactions and aldol condensations. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for downstream applications in medicinal chemistry. Recent innovations in catalytic systems have further refined these synthetic routes, making them more efficient and environmentally sustainable.

From a biochemical perspective, the biological activity of 1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one has been studied in vitro using cell-based assays and enzyme inhibition assays. Preliminary findings indicate that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The specific mechanism of action remains under investigation, but it is hypothesized that the interplay between the fluorine atoms, the phenyl ring, and the methylbut-2-en-1-one group contributes to its observed bioactivity.

The pharmacological potential of this compound is further supported by its favorable pharmacokinetic profile. In preclinical studies, 1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one has demonstrated reasonable oral bioavailability and metabolic stability in animal models. These findings are promising for its translation into clinical applications, provided that further toxicological assessments are conducted to ensure safety.

Future research directions may focus on optimizing the scaffold of 1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one through structure-based drug design approaches. By leveraging high-throughput screening technologies and molecular dynamics simulations, researchers can identify structural modifications that enhance binding affinity or modulate side effects. Additionally, exploring derivatives with different substituents on the phenyl ring or varying lengths of the alkene chain could uncover novel bioactivities relevant to therapeutic intervention.

In summary, 1-(3,5-Difluorophenyl)-3-methylbut-2-en-1-one (CAS No: 1253905-72-4) represents a compelling candidate for drug development due to its unique structural features and demonstrated biological activity. The combination of fluorine substitution, an aromatic ring system, and an unsaturated ketone moiety provides a rich framework for medicinal chemists to explore new therapeutic modalities. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.